Cas no 518978-02-4 (methyl 2-(benzyloxy)-5-cyanobenzoate)

• Product Name: methyl 2-(benzyloxy)-5-cyanobenzoate
• CAS No: 518978-02-4
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 2116451
• PubChem ID: 18973896
• Update Time: 2025-04-21

methyl 2-(benzyloxy)-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(benzyloxy)-5-cyanobenzoate
• SCHEMBL1646681
• Methyl 5-cyano-2-[(phenylmethyl)oxy]benzoate
• DA-33129
• 518978-02-4
• XSLZLFFVVCBHGZ-UHFFFAOYSA-N

• Inchi： 1S/C16H13NO3/c1-19-16(18)14-9-13(10-17)7-8-15(14)20-11-12-5-3-2-4-6-12/h2-9H,11H2,1H3
• InChI Key： XSLZLFFVVCBHGZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#N)=CC=1C(=O)OC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.08954328Da
• Monoisotopic Mass: 267.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.3Ų